Cas no 91163-35-8 (1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester)
91163-35-8 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester
CAS No:91163-35-8
MF:C8H14N4O2
MW:198.222361087799
CID:799309
PubChem ID:13147499
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester
- 1H-1,2,4-Triazole-3-carboxylicacid,5-amino-,3-methylbutylester(9CI)
- Isopentyl 3-amino-1H-1,2,4-triazole-5-carboxylate
- AKOS013568590
- 91163-35-8
-
- Inchi: 1S/C8H14N4O2/c1-5(2)3-4-14-7(13)6-10-8(9)12-11-6/h5H,3-4H2,1-2H3,(H3,9,10,11,12)
- InChI Key: HXAURIVGOPYSPI-UHFFFAOYSA-N
- SMILES: O(C(C1=NC(N)=NN1)=O)CCC(C)C
Computed Properties
- Exact Mass: 198.11167570g/mol
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 93.9Ų
1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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